1-[(2-hydroxybenzylidene)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(Z)-(2-hydroxyphenyl)methylideneamino]-4,6-dimethyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H15N3O3/c1-9-7-10(2)18(15(21)13(9)14(16)20)17-8-11-5-3-4-6-12(11)19/h3-8,19H,1-2H3,(H2,16,20)/b17-8-
• InChI Key: XWISPDVHKIKBOO-IUXPMGMMSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1N=CC2=CC=CC=C2O)C(=O)N)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1/N=C\C2=CC=CC=C2O)C(=O)N)C
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

The compound “1-[(2-hydroxybenzylidene)amino]-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide” is a type of Schiff base. Schiff bases are stable imines containing a C=N bond, where N is bonded to an alkyl or aryl group. This compound has been found to show a robust nonlinear optical response and large spontaneous polarization.

Synthesis Analysis

Schiff bases are generally synthesized by the condensation of a primary amine with a carbonyl compound. In the case of this specific compound, it could potentially be synthesized through a condensation reaction of 4-(benzyloxy)-2-hydroxybenzaldehyde with various aminophenol derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C15H13N3O2. The presence of the basic donor N atom and the stability of the imine function render Schiff bases as the most favored ligands that have the ability to stabilize metal ions in different oxidation states.

Chemical Reactions Analysis

Schiff bases are capable of forming very stable complexes with metal ions. In organic synthesis, Schiff base reactions play an important role in the formation of carbon–nitrogen bonds. They have the ability to coordinate to a wide range of transition, lanthanide, and actinide ions in different oxidation states using their nitrogen and oxygen atoms to form stable complexes.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 267.28262. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, Schiff bases and their metal complexes have been found to possess a wide variety of biological activities against some microorganisms and certain types of tumors. They also have many clinical, biochemical, and pharmacological properties.